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Compound of Interest

Compound Name: 1,1-Dibromoferrocene

Cat. No.: B15746753

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis, characterization, and

theoretical molecular orbital analysis of 1,1'-dibromoferrocene. While extensive quantitative

computational data for this specific molecule is not readily available in public literature, this

document synthesizes established principles of ferrocene chemistry and the electronic effects

of halogen substituents to offer a robust qualitative analysis.

Core Data Summary
The following table summarizes key physical and structural data for 1,1'-dibromoferrocene.
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Property Value

Chemical Formula C₁₀H₈Br₂Fe

Molecular Weight 343.82 g/mol

CAS Number 1293-65-8

Appearance Solid

Melting Point 52-55 °C

Crystal System Monoclinic

Space Group P2₁/c

Conformation Eclipsed (in the solid state)

Experimental Protocols
Synthesis of 1,1'-Dibromoferrocene
A common and effective method for the synthesis of 1,1'-dibromoferrocene involves the

monolithiation of ferrocene followed by reaction with a bromine source.

Materials:

Ferrocene

n-Butyllithium (n-BuLi) in hexanes

N,N,N',N'-Tetramethylethylenediamine (TMEDA)

1,2-Dibromotetrafluoroethane or 1,1,2,2-Tetrabromoethane

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hexane

Silica gel

Standard Schlenk line and glassware
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Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve ferrocene in anhydrous diethyl

ether or THF in a Schlenk flask equipped with a magnetic stirrer.

Add TMEDA to the solution.

Cool the mixture to -78 °C using a dry ice/acetone bath.

Slowly add one equivalent of n-BuLi in hexanes to the stirred solution. Allow the reaction to

proceed for several hours at low temperature to ensure monolithiation.

In a separate flask, prepare a solution of the brominating agent (e.g., 1,2-

dibromotetrafluoroethane) in anhydrous diethyl ether or THF and cool it to -78 °C.

Slowly add the lithiated ferrocene solution to the brominating agent solution via cannula.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir overnight.

Quench the reaction by the slow addition of water.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel using hexane as the eluent.

Collect the orange fractions containing 1,1'-dibromoferrocene and remove the solvent to

obtain the purified product.

Characterization
Standard analytical techniques are employed to confirm the identity and purity of the

synthesized 1,1'-dibromoferrocene.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the substitution pattern on the cyclopentadienyl rings.

Mass Spectrometry (MS): Provides confirmation of the molecular weight.

Infrared (IR) Spectroscopy: To identify characteristic vibrational modes.

Single-Crystal X-ray Diffraction: To determine the precise molecular structure and

conformation in the solid state.

Molecular Structure and Visualization
In the solid state, 1,1'-dibromoferrocene adopts an eclipsed conformation. The two bromine

atoms are positioned on opposite cyclopentadienyl rings.
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Caption: Molecular structure of 1,1'-Dibromoferrocene.

Qualitative Molecular Orbital Analysis
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A quantitative molecular orbital analysis of 1,1'-dibromoferrocene from computational studies is

not prominently available. However, a qualitative understanding can be derived from the well-

established molecular orbital diagram of ferrocene and the electronic effects of the bromo

substituents.

The frontier molecular orbitals of ferrocene are primarily composed of the iron 3d orbitals

interacting with the π-orbitals of the two cyclopentadienyl (Cp) ligands. The highest occupied

molecular orbital (HOMO) is typically of e₂g symmetry, and the next highest are of a₁g

symmetry. These orbitals are largely metal-based. The lowest unoccupied molecular orbitals

(LUMOs) are the corresponding anti-bonding e₁g* orbitals.

The introduction of two bromine atoms, one on each Cp ring, perturbs this electronic structure

in two primary ways:

Inductive Effect: Bromine is an electronegative atom and therefore exerts a strong electron-

withdrawing inductive effect (-I). This effect withdraws electron density from the Cp rings,

which in turn stabilizes (lowers the energy of) the π-orbitals of the ligands. Consequently, the

metal-based frontier orbitals (HOMO and near-HOMO) are also stabilized, leading to a

higher oxidation potential compared to unsubstituted ferrocene.

Resonance Effect: Bromine has lone pairs of electrons that can be donated into the π-

system of the Cp rings (+R effect). However, for halogens, the inductive effect is generally

considered to be dominant over the resonance effect in influencing the overall electron

density of the aromatic system.

The net effect of the two bromo substituents is a significant stabilization of the molecular

orbitals. The HOMO and LUMO energy levels are lowered, and the HOMO-LUMO gap is likely

altered. A precise quantification of these changes would require dedicated Density Functional

Theory (DFT) or other ab initio calculations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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